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Compound of Interest

Compound Name:
1-Amino-2-bromo-4-

hydroxyanthraquinone

Cat. No.: B089553 Get Quote

Essential Safety and Handling Guide for 1-Amino-2-
bromo-4-hydroxyanthraquinone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Amino-2-bromo-4-hydroxyanthraquinone (CAS No. 116-82-5). Adherence to these

procedures is critical to ensure personal safety and proper disposal.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

1-Amino-2-bromo-4-

hydroxyanthraquinone
116-82-5 C₁₄H₈BrNO₃

Hazard Summary:

Based on available GHS data, 1-Amino-2-bromo-4-hydroxyanthraquinone is classified as a

skin sensitizer.[1]
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GHS Classification Hazard Statement

Skin Sensitization (H317) May cause an allergic skin reaction.[1]

Note: A complete, official Safety Data Sheet (SDS) for this specific compound is not readily

available. The following recommendations are based on the known hazards and general best

practices for handling solid, sensitizing chemicals.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Amino-2-bromo-4-hydroxyanthraquinone
to prevent skin and eye contact, and inhalation of dust.
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Protection Type Recommended Equipment

Eye and Face

ANSI Z87.1-compliant safety glasses with side

shields or chemical splash goggles. A face

shield may be required for operations with a

higher risk of splashing or dust generation.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). It is crucial to inspect gloves for any

signs of degradation or puncture before and

during use. Change gloves immediately if they

become contaminated.

Body Protection

A fully buttoned laboratory coat. For larger

quantities or procedures with a significant risk of

contamination, a disposable chemical-resistant

apron or coveralls should be worn over the lab

coat.

Respiratory

For handling small quantities in a well-ventilated

area or a chemical fume hood, respiratory

protection may not be necessary. If there is a

potential for dust generation or if working

outside of a fume hood, a NIOSH-approved N95

or higher-rated particulate respirator is required.

For significant aerosolization, a respirator with

an organic vapor cartridge and a particulate pre-

filter should be considered.

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling and disposal.

Operational Plan: Step-by-Step Handling
Preparation:

Ensure a chemical fume hood is operational and available.
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary PPE and ensure it is in good condition.

Prepare all necessary equipment and reagents before handling the compound.

Handling:

Conduct all weighing and transfers of the solid compound within a certified chemical fume

hood to minimize inhalation exposure.

Use a spatula or other appropriate tool to handle the solid. Avoid scooping with weighing

paper, which can generate dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers of the compound tightly sealed when not in use.

Post-Handling:

Thoroughly decontaminate the work area (fume hood, balance, benchtops) with an

appropriate solvent and then soap and water.

Carefully remove PPE, avoiding self-contamination. Disposable gloves should be removed

last and disposed of as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Waste Collection:

All solid waste contaminated with 1-Amino-2-bromo-4-hydroxyanthraquinone (e.g.,

used gloves, weighing paper, paper towels from cleanup) must be collected in a

designated, sealed, and clearly labeled hazardous waste container.
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Unused or unwanted solid 1-Amino-2-bromo-4-hydroxyanthraquinone should also be

disposed of in this container.

Solutions containing this compound should be collected in a separate, compatible, and

clearly labeled liquid hazardous waste container.

Waste Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of this chemical down the drain or in the regular trash.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 1-Amino-2-bromo-4-
hydroxyanthraquinone.
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Caption: Workflow for the safe handling of 1-Amino-2-bromo-4-hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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